BE“GHE Foundational & Exploratory

Check Availability & Pricing

Mercury(ll) oxalate molecular weight and
formula

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Mercury(ll) oxalate

Cat. No.: B1606967

In-Depth Technical Guide: Mercury(ll) Oxalate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the fundamental chemical properties of
Mercury(ll) oxalate, focusing on its molecular formula and weight. The information is
presented to support research and development activities where precise chemical data is
paramount.

Chemical Formula

The empirical and molecular formula for Mercury(ll) oxalate is C2HgO4[1][2][3]. This formula
indicates that each molecule of Mercury(ll) oxalate is composed of one mercury atom, two
carbon atoms, and four oxygen atoms.

Molecular Weight

The molecular weight of Mercury(ll) oxalate has been determined to be 288.61 g/mol [1][2][4].
This value is crucial for stoichiometric calculations in chemical reactions, preparation of
solutions with specific molar concentrations, and in the quantitative analysis of experimental

results.
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Elemental Composition and Molecular Weight
Calculation

The molecular weight is derived from the sum of the atomic weights of its constituent elements,
based on the chemical formula C2HgOa4. The standard atomic weights, as recognized by the
International Union of Pure and Applied Chemistry (IUPAC), are utilized for this calculation. A
detailed breakdown is provided in the table below.

Standard Total

Element Symbol Quantity Atomic Weight  Contribution
(u) (u)
200.592[5][6][7]

Mercury Hg 1 200.592
[8l

Carbon C 2 12.011[6][9][10] 24.022
15.999[6][11][12]

Oxygen O 4 63.996
[13]

Total C2HQgO4 288.610

Note: The final calculated molecular weight is consistent with the cited experimental and
computed values.

Visualization of Elemental Composition

To illustrate the elemental constitution of Mercury(ll) oxalate, the following diagram provides a
clear visual representation of the atoms that form the compound.

Elemental composition of Mercury(ll) Oxalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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